Cas no 4864-61-3 (3-Octanol, 3-acetate)

3-Octanol, 3-acetate is a synthetic ester derived from 3-octanol and acetic acid, primarily used as a flavor and fragrance intermediate. Its chemical structure combines the fruity, herbal notes of 3-octanol with the volatility and ester functionality of the acetate group, making it suitable for applications in perfumery and food flavoring. The compound exhibits good stability and moderate solubility in organic solvents, facilitating its incorporation into formulations. Its balanced odor profile, with hints of citrus and green undertones, is valued in creating complex aromatic blends. The esterification enhances its longevity in compositions, ensuring sustained release in end products.
3-Octanol, 3-acetate structure
3-Octanol, 3-acetate structure
Product Name:3-Octanol, 3-acetate
CAS No:4864-61-3
MF:C10H20O2
MW:172.264603614807
CID:328755
Update Time:2026-05-14

3-Octanol, 3-acetate Chemical and Physical Properties

Names and Identifiers

    • 3-Octanol, 3-acetate
    • 3 OCTYL ACETATE
    • 3-OCTYL ACETATE
    • (-)-3-octyl acetate
    • 1-Ethylhexyl acetate
    • 3-octanol acetate
    • 3-octanyl acetate
    • 3-Octylacetat
    • acetic acid 3-octyl ester
    • FEMA 3583
    • h-hexane-ethyl acetate
    • octan-3-yl acetate
    • -Octyl acetate
    • OCTYL-3-ACETAT
    • acetic acid 1-ethyl-hexyl ester
    • Inchi: 1S/C10H20O2/c1-4-6-7-8-10(5-2)12-9(3)11/h10H,4-8H2,1-3H3
    • InChI Key: STZUZYMKSMSTOU-UHFFFAOYSA-N
    • SMILES: CCCCCC(OC(=O)C)CC

Computed Properties

  • Exact Mass: 172.14600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.86 g/mL at 25 °C(lit.)
  • Melting Point: -65.75°C (estimate)
  • Boiling Point: 99 °C18 mm Hg(lit.)
  • Flash Point: 157 °F
  • Refractive Index: n20/D 1.415(lit.)
  • PSA: 26.30000
  • LogP: 2.90840
  • Solubility: Uncertain
  • FEMA: 3583 | 3-OCTYL ACETATE

3-Octanol, 3-acetate Security Information

  • WGK Germany:2
  • Hazard Category Code: 36/38
  • Safety Instruction: S26; S36/37
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/38

3-Octanol, 3-acetate Pricemore >>

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3-Octanol, 3-acetate Related Literature

Additional information on 3-Octanol, 3-acetate

3-Octanol, 3-acetate (CAS No. 4864-61-3): An Overview of Its Properties, Applications, and Recent Research Advances

3-Octanol, 3-acetate (CAS No. 4864-61-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-Acetoxyoctane or 3-Acetoxyoctanol, is a derivative of octanol with an acetate group attached to the third carbon atom. Its unique structure and properties make it a valuable intermediate in various chemical syntheses and a potential candidate for pharmaceutical applications.

The chemical formula of 3-Octanol, 3-acetate is C10H20O3, and it has a molecular weight of approximately 184.25 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its boiling point is around 250°C, and it has a density of about 0.97 g/cm³. These physical properties make it suitable for use in a wide range of applications, from laboratory research to industrial processes.

In the realm of chemical synthesis, 3-Octanol, 3-acetate serves as an important building block for the preparation of more complex molecules. Its acetate group can be readily converted into other functional groups through various chemical reactions, such as hydrolysis, esterification, and reduction. This versatility has led to its widespread use in the synthesis of pharmaceuticals, fragrances, and other fine chemicals.

Recent research has highlighted the potential of 3-Octanol, 3-acetate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a precursor for the synthesis of anti-inflammatory drugs. The researchers found that derivatives of 3-Octanol, 3-acetate exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This finding opens up new avenues for the development of more effective treatments for inflammatory diseases.

Beyond its pharmaceutical applications, 3-Octanol, 3-acetate has also been investigated for its potential use in environmental remediation. A study conducted by researchers at the University of California, Berkeley, demonstrated that this compound can be used to enhance the biodegradation of certain pollutants. The study showed that when 3-Octanol, 3-acetate was added to contaminated soil samples, it significantly increased the rate at which certain organic pollutants were broken down by microorganisms. This suggests that 3-Octanol, 3-acetate could play a role in developing more sustainable methods for environmental cleanup.

In the field of materials science, 3-Octanol, 3-acetate has been explored as a potential additive for improving the properties of polymers and coatings. A recent study published in the Journal of Applied Polymer Science investigated the effect of adding small amounts of 3-Octanol, 3-acetate to polyurethane coatings. The results showed that the addition of this compound improved the flexibility and adhesion properties of the coatings without compromising their durability or resistance to environmental factors.

The safety profile of 3-Octanol, 3-acetate is another important aspect to consider. While it is generally considered safe for use in laboratory settings and industrial processes when proper handling procedures are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should always be used when handling this compound.

In conclusion, 3-Octanol, 3-acetate (CAS No. 4864-61-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and versatile properties make it an invaluable intermediate in various syntheses and a promising candidate for developing new therapeutic agents and environmental remediation techniques. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.

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